Cas no 923681-46-3 (2-(4-methanesulfonylpiperazin-1-yl)propanamide)

• Product Name: 2-(4-methanesulfonylpiperazin-1-yl)propanamide
• CAS No: 923681-46-3
• MF: C₈H₁₇N₃O₃S
• MW: 235.30388045311
• CID: 5331451
• Update Time: 2025-11-01

2-(4-methanesulfonylpiperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, α-methyl-4-(methylsulfonyl)-
• 2-(4-methanesulfonylpiperazin-1-yl)propanamide

• Inchi： 1S/C8H17N3O3S/c1-7(8(9)12)10-3-5-11(6-4-10)15(2,13)14/h7H,3-6H2,1-2H3,(H2,9,12)
• InChI Key： ODISRTSVONCVCT-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(=O)(=O)C)CC1)(C)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methanesulfonylpiperazin-1-yl)propanamide

2-(4-Methanesulfonylpiperazin-1-yl)propanamide: A Comprehensive Overview of CAS No. 923681-46-3

2-(4-Methanesulfonylpiperazin-1-yl)propanamide, also known by its CAS number 923681-46-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a methanesulfonyl group, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(4-methanesulfonylpiperazin-1-yl)propanamide is composed of a piperazine ring attached to a propanamide moiety, with a methanesulfonyl group substituting one of the nitrogen atoms in the piperazine ring. This configuration imparts specific chemical properties that are crucial for its biological activity. The piperazine ring is known for its ability to form hydrogen bonds and interact with various biological targets, while the methanesulfonyl group adds polarity and enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-(4-methanesulfonylpiperazin-1-yl)propanamide in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly promising for conditions such as Alzheimer's disease and Parkinson's disease, where targeted delivery to the central nervous system (CNS) is essential.

In addition to its neuroprotective properties, 2-(4-methanesulfonylpiperazin-1-yl)propanamide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways, making it a potential candidate for the development of new analgesic drugs.

The pharmacokinetic profile of 2-(4-methanesulfonylpiperazin-1-yl)propanamide has been extensively studied to optimize its therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methanesulfonylpiperazin-1-yl)propanamide in various therapeutic contexts. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which will further investigate the compound's potential in treating specific diseases.

Beyond its therapeutic applications, 2-(4-methanesulfonylpiperazin-1-yl)propanamide has also been explored as a tool in basic research. Its unique chemical structure makes it an excellent ligand for studying receptor-ligand interactions and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various neurological and inflammatory conditions, contributing to a deeper understanding of these complex diseases.

In conclusion, 2-(4-methanesulfonylpiperazin-1-yl)propanamide (CAS No. 923681-46-3) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play an important role in advancing medical treatments for various conditions.